Cas no 681-80-1 (Phosphonic acid, (difluoromethyl)-, bis(1-methylethyl) ester)

Phosphonic acid, (difluoromethyl)-, bis(1-methylethyl) ester Properties

Names and Identifiers

• Phosphonic acid, (difluoromethyl)-, bis(1-methylethyl) ester
• 2-[difluoromethyl(propan-2-yloxy)phosphoryl]oxypropane
• DIISOPROPYL DIFLUOROMETHYLPHOSPHONATE
• DTXSID00381705
• SCHEMBL15110959
• LHZZAGSFNNHJKI-UHFFFAOYSA-
• LHZZAGSFNNHJKI-UHFFFAOYSA-N
• DIISOPROPYLDIFLUOROMETHYLPHOSPHONATE
• 681-80-1
• FT-0738263
• InChI=1/C7H15F2O3P/c1-5(2)11-13(10,7(8)9)12-6(3)4/h5-7H,1-4H3
• +Expand

• InChIKey： LHZZAGSFNNHJKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H15F2O3P/c1-5(2)11-13(10,7(8)9)12-6(3)4/h5-7H,1-4H3
• SMILES： CC(C)OP(=O)(C(F)F)OC(C)C

Computed Properties

• Exact Mass: 216.07268766g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 216.07268766g/mol
• Heavy Atom Count: 13
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų